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Compound of Interest

Compound Name: 1-(3-Methoxypropyl)-4-Piperidinol
CAS No.: 1225518-03-5
Cat. No.: B2467642
Get Quote
. J

Executive Summary

1-(3-Methoxypropyl)-4-piperidinol (CAS: 1225518-03-5) is a critical bicyclic intermediate,
most notably utilized in the synthesis of high-affinity 5-HT4 receptor agonists such as
Prucalopride.

The Analytical Challenge: Unlike many pharmaceutical intermediates, this molecule lacks a
conjugated

-system (aromatic ring), rendering standard UV-Vis detection (254 nm) ineffective.
Furthermore, the basicity of the tertiary amine (predicted pKa

9.5) creates peak tailing issues on traditional silica-based columns due to silanol interactions.

This protocol details a Universal Detection Strategy using LC-MS/CAD for purity and GC-FID
for volatile impurity profiling, ensuring robust quantification where standard UV methods fail.

Physicochemical Profile & Critical Quality Attributes
(CQA)
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Property Specification / Value Relevance
CAS Number 1225518-03-5 Identity verification
Molecular Weight: 173.25
Formula
g/mol
Piperidine ring with 4-OH and
Structure ) No UV Chromophore
N-propyl-methoxy tail
B High in Water, MeOH, DCM,; Reverse Phase (RP)
Solubility i .
Low in Hexane compatible
N Tertiary Amine (pKa Requires pH-modified mobile
Basicity
9.2-9.8) phase
Boiling Point GC-amenable

250°C (Predicted)

Analytical Strategy Workflow

The following decision tree illustrates the logic for selecting the appropriate method based on

the analytical objective (Identity vs. Purity vs. Residuals).

Structural Identity

Sample: 1-(3-Methoxypropyl)-4-Piperidinol Define Objective Purity & Assay
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; 1H/ 13C NMR
Primary ID (DMSO-d6)

Mass Conf.
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Figure 1: Analytical decision matrix emphasizing the shift away from UV detection due to the
molecule's lack of chromophores.

Protocol A: LC-MS/CAD Purity Assessment

Objective: Quantify purity and identify non-volatile impurities (e.g., oxidation products, salts).
Why this method? Since the analyte has no UV absorption above 210 nm, Charged Aerosol
Detection (CAD) or Mass Spectrometry (MS) is mandatory for accurate mass balance.

Instrument Configuration
e System: UHPLC coupled with Single Quad MS (ESI+) and CAD.

e Column: Waters XBridge BEH C18 (

mm, 2.5 um).

o Expert Insight: We select a Hybrid Ethylene Bridged (BEH) patrticle. Standard silica
columns will suffer from severe peak tailing due to the interaction between the basic
piperidine nitrogen and residual silanols. The BEH particle is stable at high pH, allowing us
to run at pH 10 if needed to deprotonate the amine for better peak shape, though low pH
is preferred for MS sensitivity.

Method Parameters
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Parameter Setting Rationale

Low pH ensures amine
Mobile Phase A 0.1% Formic Acid in Water protonation (

) for MS sensitivity.

0.1% Formic Acid in

Mobile Phase B o Organic modifier.
Acetonitrile

Flow Rate 0.4 mL/min Optimal for ESI efficiency.
5% B (0-1 min) Retains polar amine early,

Gradient elutes hydrophobic impurities
95% B (8 min) later.

Reduces viscosity, improves
Column Temp 40°C
mass transfer.

CRITICAL: Do not rely on UV
MS: ESI+, Scan 100-500

Detection ] 210 nm (Signal-to-Noise will be
m/zCAD: Power Function 1.0 )
poor).

System Suitability Criteria (Self-Validating)

e S/N Ratio: > 100 for the main peak in CAD/MS.

e Tailing Factor:

. (If
, increase buffer strength or switch to High pH ammonium bicarbonate buffer).

» Retention Time Precision: RSD < 0.5% (n=6).

Protocol B: Structural Identification (NMR)

Objective: Confirm the regiochemistry of the methoxypropyl chain and the 4-hydroxyl group.

Sample Preparation[1]
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e Solvent: DMSO-

or CDCI
. (DMSO is preferred if the hydrochloride salt is being analyzed).

e Concentration: 10-15 mg in 0.6 mL.

Key Spectral Assignments ( H NMR, 400 MHz)

The spectrum should display distinct regions confirming the "Tail" and the "Ring".
o Methoxy Group: Singlet (

ppm, 3H).
e Propyl Linker:

o Triplet (

ppm, 2H) adjacent to Oxygen.

o Multiplet (

ppm, 2H) central methylene.

o Triplet/Multiplet (
ppm, 2H) adjacent to Nitrogen.
 Piperidine Ring:
o Multiplet (

ppm, 1H) at C4 (methine attached to OH).

o Broad signals (

ppm) for ring methylenes.
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Note: If the starting material (1-(3-methoxypropyl)-4-piperidinone) is present as an impurity,
look for the disappearance of the C4 methine signal and the appearance of a symmetrical ring
pattern typical of the ketone.

Impurity Profiling & Synthesis Context

Understanding the synthesis pathway allows for targeted impurity monitoring.

Starting Material:
1-(3-methoxypropyl)-4-piperidinone
(CAS: 16771-85-0)

Reduction
(NaBH4 or H2/Cat)

I SN
Incomplete Rxn ~~Side Rxn
l 4
Impurity B:
Demethylated Analog

Target Analyte: Impurity A:

1-(3-Methoxypropyl)-4-Piperidinol Residual Ketone

(1-(3-hydroxypropyl)...)

Click to download full resolution via product page

Figure 2: Synthesis pathway highlighting potential impurities. The residual ketone is the most
probable impurity if the reduction is incomplete.

Impurity Monitoring:

e Residual Ketone: Monitor via GC-MS (m/z 171) or LC-MS (m/z 172). It will be less polar and
elute after the alcohol in RP-HPLC.

o Demethylated Analog: Monitor via LC-MS (m/z 160). This is more polar and will elute before
the main peak.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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